Cas no 81569-32-6 (4-tert-butyl-1,3-thiazole-5-carboxylic acid)

4-tert-Butyl-1,3-thiazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a tert-butyl substituent at the 4-position of the thiazole ring. This compound is of interest in organic synthesis and medicinal chemistry due to its structural rigidity and functional versatility. The tert-butyl group enhances steric hindrance, potentially influencing reactivity and selectivity in coupling reactions. The carboxylic acid moiety allows for further derivatization, making it a valuable intermediate for the preparation of amides, esters, and other derivatives. Its thiazole core contributes to applications in agrochemicals, pharmaceuticals, and coordination chemistry. The compound is typically characterized by high purity and stability under standard storage conditions.
4-tert-butyl-1,3-thiazole-5-carboxylic acid structure
81569-32-6 structure
Product name:4-tert-butyl-1,3-thiazole-5-carboxylic acid
CAS No:81569-32-6
MF:C8H11NO2S
MW:185.24344086647
MDL:MFCD19282035
CID:4659523
PubChem ID:13015605

4-tert-butyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butyl-1,3-thiazole-5-carboxylic acid
    • 5-Thiazolecarboxylic acid, 4-(1,1-dimethylethyl)-
    • 4-(tert-Butyl)thiazole-5-carboxylic acid
    • F83396
    • Z1251355911
    • AKOS022463941
    • CS-0265089
    • 81569-32-6
    • SCHEMBL9643923
    • 4-(tert-Butyl)thiazole-5-carboxylicacid
    • EN300-96419
    • MDL: MFCD19282035
    • Inchi: 1S/C8H11NO2S/c1-8(2,3)6-5(7(10)11)12-4-9-6/h4H,1-3H3,(H,10,11)
    • InChI Key: LSFWCHUMJQJHSR-UHFFFAOYSA-N
    • SMILES: S1C(C(O)=O)=C(C(C)(C)C)N=C1

Computed Properties

  • Exact Mass: 185.05104977g/mol
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 78.4Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 313.9±30.0 °C at 760 mmHg
  • Flash Point: 143.7±24.6 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-tert-butyl-1,3-thiazole-5-carboxylic acid Security Information

4-tert-butyl-1,3-thiazole-5-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T117790-100mg
4-tert-butyl-1,3-thiazole-5-carboxylic acid
81569-32-6
100mg
$ 250.00 2022-06-03
TRC
T117790-50mg
4-tert-butyl-1,3-thiazole-5-carboxylic acid
81569-32-6
50mg
$ 160.00 2022-06-03
Enamine
EN300-96419-0.5g
4-tert-butyl-1,3-thiazole-5-carboxylic acid
81569-32-6 95.0%
0.5g
$229.0 2025-03-21
Chemenu
CM462341-1g
4-tert-butyl-1,3-thiazole-5-carboxylic acid
81569-32-6 95%+
1g
$508 2024-07-23
Enamine
EN300-96419-0.25g
4-tert-butyl-1,3-thiazole-5-carboxylic acid
81569-32-6 95.0%
0.25g
$121.0 2025-03-21
Enamine
EN300-96419-5.0g
4-tert-butyl-1,3-thiazole-5-carboxylic acid
81569-32-6 95.0%
5.0g
$949.0 2025-03-21
Enamine
EN300-96419-10.0g
4-tert-butyl-1,3-thiazole-5-carboxylic acid
81569-32-6 95.0%
10.0g
$1409.0 2025-03-21
Aaron
AR019TV4-5g
4-tert-butyl-1,3-thiazole-5-carboxylic acid
81569-32-6 97%
5g
$767.00 2025-02-08
A2B Chem LLC
AV37124-5g
4-tert-butyl-1,3-thiazole-5-carboxylic acid
81569-32-6 95%
5g
$1341.00 2023-12-30
A2B Chem LLC
AV37124-500mg
4-tert-butyl-1,3-thiazole-5-carboxylic acid
81569-32-6 95%
500mg
$372.00 2023-12-30

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(CAS:81569-32-6)4-tert-butyl-1,3-thiazole-5-carboxylic acid
A1241793
Purity:99%
Quantity:1g
Price ($):268